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Compound of Interest

Compound Name: Quinidine N-oxide

Cat. No.: B023188

Contrary to the proposition of Quinidine N-oxide as the primary metabolite of quinidine in the
body, extensive in vivo research has established that (3S)-3-hydroxyquinidine is, in fact, the
most abundant metabolic product. While Quinidine N-oxide is a recognized metabolite,
guantitative data from human and animal studies consistently demonstrate its lower plasma
concentrations compared to 3-hydroxyquinidine. This guide provides a comparative analysis of
quinidine's major metabolites, supported by experimental data, to clarify their relative
significance in vivo.

Quantitative Comparison of Quinidine and its
Metabolites

The following tables summarize key quantitative data from in vivo pharmacokinetic studies of
quinidine and its primary metabolites.

Table 1: Plasma Concentrations of Quinidine and its Metabolites in Humans
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Plasma Concentration Plasma Trough Levels
Compound . .

after IV Infusion (mglL) after Oral Dosing (mgI/L)
Quinidine 29 +/-0.3 2.89 +/- 0.50
3-hydroxyquinidine 0.32 +/- 0.06 0.83 +/- 0.36
Quinidine N-oxide 0.28 +/- 0.03 0.40 +/- 0.13
Quinidine 10,11-dihydrodiol 0.13 +/- 0.04 0.38 +/- 0.08

Data from a study in five normal healthy volunteers.[1]

Table 2: Pharmacokinetic Parameters of Quinidine and its Metabolites in Humans (after IV

infusion)
- s . Quinidine 10,11-
Parameter 3-hydroxyquinidine  Quinidine N-oxide ) .
dihydrodiol
Formation Rate
) 0.0012 +/- 0.0005 0.00012 +/- 0.00003 0.0003 +/- 0.0001
Constant (kmf, min~1)
Volume of Distribution
0.99 +/- 0.47 0.068 +/- 0.020 0.43 +/-0.29
(Vm, L/kg)
Elimination Rate
0.0030 +/- 0.0002 0.0063 +/- 0.0008 0.0059 +/- 0.0010

Constant (kmu, min~1)

Data from a study in five normal healthy volunteers.[1]

Quinidine Metabolic Pathway

Quinidine is primarily metabolized in the liver by cytochrome P450 enzymes, with CYP3A4
being the key enzyme responsible for the formation of its major metabolites.[2] The metabolic
pathways include hydroxylation, N-oxidation, and O-demethylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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